Cas no 633279-04-6 (N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide)
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- MLS000522317
- Acetamide, N-tert-butyl-2-(3-cyano-4,6-dimethylpyridin-2-ylsulfanyl)-
- HMS1384E10
- SR-01000118517-1
- ChemDiv2_005378
- N-tert-butyl-2-(3-cyano-4,6-dimethyl-pyridin-2-yl)sulfanyl-ethanamide
- AKOS001434621
- BDBM62993
- N-tert-butyl-2-[(3-cyano-4,6-dimethyl-2-pyridinyl)thio]acetamide
- cid_713770
- IDI1_004093
- SR-01000118517
- N-tert-butyl-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide
- HZNVTDFRSYWPTF-UHFFFAOYSA-N
- 633279-04-6
- HMS2251G21
- CHEMBL1539005
- F3358-0022
- Z17899641
- VU0235171-3
- N-(tert-butyl)-2-((3-cyano-4,6-dimethylpyridin-2-yl)thio)acetamide
- SMR000127585
- N-tert-butyl-2-[(3-cyano-4,6-dimethyl-2-pyridyl)thio]acetamide
- N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide
- STK772644
- 2-[(3-Cyano-4,6-dimethyl-2-pyridinyl)thio]-N-(1,1-dimethylethyl)acetamide
-
- Inchi: 1S/C14H19N3OS/c1-9-6-10(2)16-13(11(9)7-15)19-8-12(18)17-14(3,4)5/h6H,8H2,1-5H3,(H,17,18)
- InChI Key: HZNVTDFRSYWPTF-UHFFFAOYSA-N
- SMILES: C(NC(C)(C)C)(=O)CSC1=NC(C)=CC(C)=C1C#N
Computed Properties
- Exact Mass: 277.12488341g/mol
- Monoisotopic Mass: 277.12488341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 91.1Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 469.9±45.0 °C(Predicted)
- pka: 14.30±0.46(Predicted)
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3358-0022-2μmol |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 2μl |
$85.5 | 2023-04-26 | |
| Life Chemicals | F3358-0022-5μmol |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 5μl |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3358-0022-10μmol |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 10μl |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3358-0022-20μmol |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 20μl |
$118.5 | 2023-04-26 | |
| Life Chemicals | F3358-0022-1mg |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 1mg |
$81.0 | 2023-04-26 | |
| Life Chemicals | F3358-0022-2mg |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 2mg |
$88.5 | 2023-04-26 | |
| Life Chemicals | F3358-0022-3mg |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 3mg |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3358-0022-4mg |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 4mg |
$99.0 | 2023-04-26 | |
| Life Chemicals | F3358-0022-5mg |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 5mg |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3358-0022-10mg |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide |
633279-04-6 | 90%+ | 10mg |
$118.5 | 2023-04-26 |
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide
Research Brief on N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide (CAS: 633279-04-6)
N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide (CAS: 633279-04-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's unique structural features, including the tert-butyl group and the cyano-substituted pyridine ring, contribute to its reactivity and potential interactions with biological targets. Recent publications have explored its role in inhibiting specific enzymes or modulating signaling pathways, making it a promising candidate for further investigation. For instance, studies have demonstrated its efficacy in preclinical models of inflammatory diseases and certain types of cancer, though detailed mechanisms remain under investigation.
From a synthetic chemistry perspective, advancements in the preparation of N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide have been reported, with improved yields and purity. These developments are critical for scaling up production and ensuring reproducibility in biological assays. Additionally, computational modeling studies have provided insights into the compound's binding modes and pharmacokinetic properties, which are essential for optimizing its therapeutic potential.
Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and unlocking the full potential of N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide in medicine.
In conclusion, N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide represents a compelling area of research in chemical biology. Its multifaceted applications and the ongoing advancements in its study underscore its importance in the development of next-generation therapeutics. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and exploring its potential in combination therapies.
633279-04-6 (N-tert-butyl-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)